CHK1 biochemical potency vs. rabusertib
Prexasertib exhibits an intermediate CHK1/CHK2 selectivity ratio of approximately 8-fold (CHK1 IC50 <1 nM; CHK2 IC50 = 8 nM) [1]. This contrasts sharply with the highly CHK1-selective inhibitors MK-8776 (500-fold selectivity) [2] and SRA737 (>1,000-fold selectivity) [3], as well as the pan-inhibitor AZD7762 (equipotent against CHK1 and CHK2) [4]. GDC-0575, another clinical-stage CHK1 inhibitor, has an IC50 of 1.2 nM but limited publicly available CHK2 selectivity data [5]. The distinct 8-fold selectivity window of prexasertib results in a unique dual-inhibition phenotype that is not recapitulated by more selective CHK1 agents.
| Evidence Dimension | CHK1/CHK2 selectivity ratio (fold difference in IC50) |
|---|---|
| Target Compound Data | CHK1 IC50 <1 nM; CHK2 IC50 = 8 nM; ratio ≈ 8-fold |
| Comparator Or Baseline | MK-8776: CHK1 IC50 = 3 nM; CHK2 IC50 = 1500 nM; ratio = 500-fold; SRA737: CHK1 IC50 = 1.4 nM; CHK2 IC50 = 2440 nM; ratio >1,000-fold; AZD7762: CHK1 IC50 = 5 nM; CHK2 IC50 ≈ 5 nM; ratio ≈ 1-fold |
| Quantified Difference | Prexasertib is 62.5x less CHK1-selective than MK-8776, >125x less selective than SRA737, and 8x more selective than AZD7762 |
| Conditions | Cell-free biochemical assays; purified recombinant kinases |
Why This Matters
The intermediate selectivity profile confers a dual CHK1/CHK2 inhibition phenotype that produces distinct DNA damage response signatures and combination therapy opportunities not achievable with highly CHK1-selective agents.
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